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Compound of Interest

Compound Name: T-1-Pmpa

Cat. No.: B12367209

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Phosphonomethyl)pentanedioic acid (2-PMPA) is a potent and highly selective inhibitor of
glutamate carboxypeptidase Il (GCPII), also known as N-acetylated-a-linked acidic dipeptidase
(NAALADase). GCPII is a key enzyme in the nervous system that hydrolyzes the neuropeptide
N-acetyl-L-aspartyl-L-glutamate (NAAG) into N-acetylaspartate (NAA) and glutamate. By
inhibiting GCPII, 2-PMPA prevents the breakdown of NAAG, leading to increased levels of this
neuropeptide and a subsequent reduction in glutamate levels. This mechanism of action makes
2-PMPA a valuable research tool for studying neurological processes and a potential
therapeutic agent for conditions associated with glutamate excitotoxicity, such as stroke,
neuropathic pain, and amyotrophic lateral sclerosis (ALS).[1][2]

These application notes provide detailed protocols for the preparation of 2-PMPA stock
solutions, along with a summary of its chemical properties and biological activity.
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Property Value References
Synonyms 2-PMPA, T-1-Pmpa

Molecular Formula CeH1107P

Molecular Weight 226.12 g/mol [3]

Off-white to light yellow oil or
Appearance ] ] [3]
crystalline solid

Purity >98% (HPLC)

ICso for GCPII 300 pM [3]

o 100 mg/mL (442.24 mM);
Solubility in Water ) o [3]
requires sonication

In Vivo Efficacy (Rats, 100 Cmax: 275 pg/mL; Tmax: 0.25 h; Bl
mg/kg, i.p.) t2/2: 0.64 h

In Vivo Efficacy (Rats, 50 Peak Brain Concentration: 3]
mg/kg, i.p.) 29.66 £ 8.1 uM

Signaling Pathway

The primary mechanism of action of 2-PMPA is the inhibition of Glutamate Carboxypeptidase II
(GCPII). This enzyme is located on the extracellular membrane of glial cells, such as
astrocytes. GCPII catalyzes the hydrolysis of N-acetyl-L-aspartyl-L-glutamate (NAAG) into N-
acetylaspartate (NAA) and glutamate.

Inhibition of GCPII by 2-PMPA leads to an accumulation of extracellular NAAG. NAAG is an
agonist for the metabotropic glutamate receptor 3 (mGIuR3), a presynaptic autoreceptor.
Activation of mGIuR3 inhibits the release of glutamate from the presynaptic neuron. Therefore,
by increasing NAAG levels, 2-PMPA indirectly reduces glutamatergic neurotransmission. This
dual action of increasing the neuroprotective peptide NAAG and decreasing the excitotoxic
neurotransmitter glutamate underlies the therapeutic potential of 2-PMPA in various
neurological disorders.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Structure of glutamate carboxypeptidase Il, a drug target in neuronal damage and prostate
cancer - PMC [pmc.ncbi.nlm.nih.gov]

o 2. Selective CNS Uptake of the GCP-II Inhibitor 2-PMPA following Intranasal Administration -
PMC [pmc.ncbi.nim.nih.gov]

o 3. medchemexpress.com [medchemexpress.com]

e 4. Bioanalytical method for evaluating the pharmacokinetics of the GCP-II inhibitor 2-
phosphonomethyl pentanedioic acid (2-PMPA) - PMC [pmc.ncbi.nim.nih.gov]

e 5. NAAG Peptidase Inhibitors Act via mGIuR3: Animal Models of Memory, Alzheimer’s, and
Ethanol Intoxication - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for 2-
(Phosphonomethyl)pentanedioic Acid (2-PMPA)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12367209#t-1-pmpa-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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